Cas no 913952-24-6 (6-Cyclopentyloxy-2-phenyl-pyrimidine-4-carboxylic acid)

• Product Name: 6-Cyclopentyloxy-2-phenyl-pyrimidine-4-carboxylic acid
• CAS No: 913952-24-6
• MF: C₁₆H₁₆N₂O₃
• MW: 284.309844017029
• CID: 2145609
• Update Time: 2023-08-03

6-Cyclopentyloxy-2-phenyl-pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-cyclopentyloxy-2-phenyl-pyrimidine-4-carboxylic acid
• 6-Cyclopentyloxy-2-phenyl-pyrimidine-4-carboxylic acid

• Inchi： 1S/C16H16N2O3/c19-16(20)13-10-14(21-12-8-4-5-9-12)18-15(17-13)11-6-2-1-3-7-11/h1-3,6-7,10,12H,4-5,8-9H2,(H,19,20)
• InChI Key： FWOKURZDXICLEJ-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(=O)O)N=C(C2C=CC=CC=2)N=1)C1CCCC1

Computed Properties

• Exact Mass: 284.116
• Monoisotopic Mass: 284.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.3